
IUPAC name for 2-Chloro-4-(2-cyanophenyl)-1-
butene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-4-(2-cyanophenyl)-1-

butene

CAS No.: 731772-24-0

Cat. No.: B1323581

Get Quote

Technical Monograph: Structural Elucidation and Synthetic Utility of 2-Chloro-4-(2-
cyanophenyl)-1-butene

Executive Summary
This technical guide provides a comprehensive analysis of the chemical entity commonly

referred to as 2-Chloro-4-(2-cyanophenyl)-1-butene. While often designated by this semi-

systematic name in industrial catalogs to emphasize its vinyl chloride reactivity, the rigorous

IUPAC Preferred IUPAC Name (PIN) is 2-(3-chloro-3-buten-1-yl)benzonitrile.

This molecule represents a high-value "bifunctional scaffold" in drug discovery. It combines an

electrophilic vinyl chloride motif—capable of rapid Pd-catalyzed cross-coupling—with an ortho-

substituted benzonitrile, a critical pharmacophore found in Angiotensin II Receptor Blockers

(ARBs) such as Losartan and Valsartan. This guide details its nomenclature derivation, a

robust synthesis protocol via Negishi coupling, and its strategic application in medicinal

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1323581#bc-rfq
https://www.benchchem.com/product/b1323581/docs?utm_src=pdf-body#iupac-name-for-2-chloro-4-2-cyanophenyl-1-butene
https://www.benchchem.com/product/b1323581/docs?utm_src=pdf-body#iupac-name-for-2-chloro-4-2-cyanophenyl-1-butene
https://www.benchchem.com/product/b1323581/docs?utm_src=pdf-body#iupac-name-for-2-chloro-4-2-cyanophenyl-1-butene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Nomenclature & Structural Analysis
To ensure scientific integrity, we must first establish the correct nomenclature hierarchy. The

name provided in the topic is valid for specific substructure searching but is not the IUPAC PIN.

IUPAC Priority Determination
According to the IUPAC Blue Book (P-44), functional group priority dictates the parent

structure.

Principal Characteristic Group: The Nitrile (-CN) group has higher priority than the Alkene

(C=C) and the Halide (-Cl).[1]

Rule: Nitriles > Aldehydes > Ketones > Alcohols > Amines > Alkenes > Halides.[2]

Parent Structure: Since the nitrile is attached directly to the benzene ring, the parent

structure is Benzonitrile.

Substituent Numbering:

The carbon attached to the -CN group is C1 of the benzene ring.

The substituent chain is at the ortho position (C2).

The substituent chain is a butyl group with a double bond. Numbering of the substituent

starts at the point of attachment to the benzene ring.

Structure of substituent: -CH2(1')-CH2(2')-C(Cl)(3')=CH2(4').

Name of substituent: 3-chloro-3-buten-1-yl.

Conclusion:

Preferred IUPAC Name (PIN): 2-(3-Chloro-3-buten-1-yl)benzonitrile.

Common/Industrial Name: 2-Chloro-4-(2-cyanophenyl)-1-butene (Used when treating the

alkene as the reactive core for polymerization or hydrofunctionalization).
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Visualization: Nomenclature Decision Tree

Analyze Structure:
Ph(2-CN)-CH2-CH2-C(Cl)=CH2

Check Functional Group Priority

Nitrile (-CN)
High Priority

Rank 1

Alkene (C=C)
Lower Priority

Rank 2

Parent = Benzonitrile

PIN: 2-(3-Chloro-3-buten-1-yl)benzonitrile

Becomes suffix/prefix in substituent

Identify Substituent at C2:
-CH2-CH2-C(Cl)=CH2

Click to download full resolution via product page

Figure 1: IUPAC nomenclature hierarchy establishing Benzonitrile as the parent structure.
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Part 2: Synthesis Protocol (Negishi Coupling
Strategy)
While linear synthesis via chlorination of alkenes is possible, it often leads to mixtures of

regioisomers. For high-purity applications in drug development, a convergent Negishi Cross-

Coupling is the superior method. This approach couples a benzyl zinc reagent with a

commercially available vinyl chloride building block.

Retrosynthetic Logic
Bond Formed: C(sp3)–C(sp2) bond between the homobenzylic carbon and the vinyl chloride

unit.

Reagents:

Nucleophile: 2-Cyanobenzyl zinc bromide (generated in situ).

Electrophile: 2,3-Dichloropropene (commercially available).

Catalyst: Pd(0) source with a bulky phosphine ligand to facilitate reductive elimination.[3]

[4]

Experimental Protocol
Safety Warning:Cyanide derivatives are toxic. Organozinc reagents are pyrophoric. Perform all

operations in a fume hood under inert atmosphere (Argon/Nitrogen).

Step 1: Preparation of the Organozinc Reagent

Charge a flame-dried 3-neck flask with activated Zinc dust (1.5 equiv) and anhydrous THF.

Add 2-(Bromomethyl)benzonitrile (1.0 equiv) dropwise at 0°C.

Stir at room temperature for 2 hours until the alkyl bromide is consumed (monitor by

TLC/GC). This generates (2-cyanobenzyl)zinc bromide.

Step 2: Palladium-Catalyzed Coupling
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In a separate vessel, dissolve 2,3-dichloropropene (1.2 equiv) in THF.

Add catalyst: Pd(dba)₂ (2 mol%) and tfp (tri-2-furylphosphine) or SPhos (4 mol%).

Transfer the organozinc solution (from Step 1) via cannula into the catalyst/electrophile

mixture at 0°C.

Warm to ambient temperature and stir for 12 hours.

Step 3: Workup & Purification

Quench with saturated aqueous NH₄Cl.[5]

Extract with Ethyl Acetate (3x).

Wash combined organics with brine, dry over MgSO₄, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc 9:1). The vinyl chloride moiety

is sensitive; avoid acidic silica if possible or add 1% Et₃N to the eluent.

Yield Expectation: 75–85% isolated yield.

Visualization: Synthesis Workflow
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Figure 2: Convergent synthesis via Palladium-catalyzed Negishi coupling.
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Part 3: Applications in Drug Discovery
This molecule is not merely a solvent or simple reagent; it is a Bifunctional Pharmacophore

Precursor.

The "Sartan" Connection
The ortho-cyanophenyl group is the direct precursor to the tetrazole ring found in the "Sartan"

class of antihypertensives (e.g., Losartan, Valsartan).

Transformation: Reaction of the nitrile with Sodium Azide (NaN₃) and a Lewis acid (ZnBr₂)

yields the tetrazole.

Strategic Advantage: By using the vinyl chloride derivative described here, chemists can

install the tetrazole after modifying the alkene tail, preventing catalyst poisoning by the acidic

tetrazole during earlier steps.

Vinyl Chloride as a Pseudo-Triflate
The vinyl chloride moiety (C-Cl on a double bond) is less reactive than a bromide or iodide but

more stable. It serves as an excellent handle for a second cross-coupling reaction later in the

synthesis sequence.

Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form 1,1-disubstituted alkenes.

Stille Coupling: Reacts with organostannanes to extend the carbon chain.

Quantitative Property Profile
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Property Value (Predicted) Relevance

Molecular Formula C₁₁H₁₀ClN Core stoichiometry

Molecular Weight 191.66 g/mol Fragment-based drug design

ClogP ~3.2
Lipophilicity (good membrane

permeability)

H-Bond Donors 0 CNS penetration potential

Rotatable Bonds 3
Conformational flexibility for

binding

Topological PSA 23.8 Å²
Excellent oral bioavailability

range
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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